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Compound of Interest

Compound Name: 6-Chlorohexyl prop-2-enoate

Cat. No.: B15124619 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The proper disposal of 6-Chlorohexyl prop-2-enoate is critical to ensure laboratory safety and

environmental protection. This guide provides detailed, step-by-step procedures for the safe

handling and disposal of this compound, based on the known hazards of similar acrylate

compounds. Given the absence of a specific Safety Data Sheet (SDS) for 6-Chlorohexyl
prop-2-enoate, these procedures should be carried out with the utmost caution, and a site-

specific risk assessment should be conducted by qualified personnel before handling this

chemical.

Hazard Profile of Acrylate Compounds
6-Chlorohexyl prop-2-enoate is expected to share hazards with other acrylate esters. The

following table summarizes the typical hazards associated with these types of chemicals.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15124619?utm_src=pdf-interest
https://www.benchchem.com/product/b15124619?utm_src=pdf-body
https://www.benchchem.com/product/b15124619?utm_src=pdf-body
https://www.benchchem.com/product/b15124619?utm_src=pdf-body
https://www.benchchem.com/product/b15124619?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15124619?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Classification Description Precautionary Statements

Flammability Combustible liquid.

Keep away from heat, sparks,

open flames, and hot surfaces.

No smoking.[1][2]

Skin Corrosion/Irritation

Causes skin irritation. May

cause an allergic skin reaction.

[1][2][3]

Wear protective gloves and

clothing. Wash skin thoroughly

after handling. Contaminated

work clothing should not be

allowed out of the workplace.

[1][2]

Eye Damage/Irritation Causes serious eye irritation.
Wear eye and face protection.

[3]

Respiratory Irritation
May cause respiratory

irritation.

Avoid breathing mist, vapors,

or spray. Use only outdoors or

in a well-ventilated area.[1][2]

[3]

Aquatic Toxicity
Toxic to aquatic life with long-

lasting effects.

Avoid release to the

environment.[2][4]

Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of 6-
Chlorohexyl prop-2-enoate, from initial handling to final waste deposition.
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Preparation

Waste Generation

Disposal Procedure

Start: Handling 6-Chlorohexyl prop-2-enoate

Wear Appropriate PPE:
- Nitrile gloves

- Safety goggles/face shield
- Lab coat

Work in a well-ventilated area
(e.g., chemical fume hood)

Identify Waste Type

Unused or Contaminated
Liquid 6-Chlorohexyl prop-2-enoate

Liquid

Contaminated Solids:
- Absorbent materials

- Gloves, paper towels, etc.

Solid

Collect liquid waste in a
dedicated, labeled, sealed container

Collect solid waste in a
separate, labeled, sealed container

Store waste containers in a designated,
well-ventilated, and secure area

Dispose of contents/container to an
approved waste disposal plant

Click to download full resolution via product page

Caption: Disposal workflow for 6-Chlorohexyl prop-2-enoate.
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Experimental Protocols: Step-by-Step Disposal
Procedures
Personal Protective Equipment (PPE)
Before handling 6-Chlorohexyl prop-2-enoate, ensure the following PPE is worn:

Gloves: Chemical-resistant gloves, such as nitrile gloves, must be inspected before use. Use

proper glove removal technique to avoid skin contact.[1] Dispose of contaminated gloves

after use.[1]

Eye Protection: Wear safety glasses with side shields or chemical safety goggles. A face

shield may be necessary if there is a splash hazard.

Protective Clothing: A lab coat or chemical-resistant apron should be worn. Ensure that

contaminated clothing is removed and washed before reuse.[5]

Spill Management
In the event of a spill, follow these procedures:

Evacuate and Ventilate: Immediately evacuate non-essential personnel from the area and

ensure adequate ventilation.[1]

Control Ignition Sources: Remove all sources of ignition, such as open flames, sparks, and

hot surfaces.[4]

Containment: Prevent the spill from spreading and from entering drains or waterways.[1]

Absorption: For small spills, use an inert absorbent material such as sand, silica gel, or

universal binder to soak up the chemical.[4]

Collection: Carefully collect the absorbed material and any contaminated soil or surfaces into

a suitable, closed container for disposal.[4][5]

Decontamination: Clean the spill area thoroughly with soap and water.

Waste Collection and Storage
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Proper segregation and storage of waste are crucial:

Containers: Use separate, clearly labeled, and tightly sealed containers for liquid and solid

waste. Do not mix with other waste streams.

Labeling: Label waste containers with the chemical name ("Waste 6-Chlorohexyl prop-2-
enoate") and appropriate hazard symbols (e.g., "Combustible," "Irritant," "Marine Pollutant").

Storage: Store waste containers in a designated, cool, dry, and well-ventilated area away

from incompatible materials such as strong oxidizing agents and reducing agents.[1] The

storage area should be secure and accessible only to authorized personnel.

Final Disposal
Regulatory Compliance: Chemical waste generators must determine if a discarded chemical

is classified as a hazardous waste according to local, regional, and national regulations.[4]

Consult your institution's Environmental Health and Safety (EHS) department for specific

guidance.

Professional Disposal: All waste containing 6-Chlorohexyl prop-2-enoate must be disposed

of through an approved waste disposal plant.[1][4] Do not attempt to dispose of this chemical

down the drain or in regular trash.[1] Handle uncleaned containers as you would the product

itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15124619#6-chlorohexyl-prop-2-enoate-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact
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Phone: (601) 213-4426
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